Cas no 851094-47-8 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide
• CAS No: 851094-47-8
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 6020859
• PubChem ID: 4357914
• Update Time: 2025-05-18

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide
• N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-[1,1-biphenyl]-4-carboxamide
• [1,1'-Biphenyl]-4-carboxamide, N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-4-phenylbenzamide
• N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide
• AB00668982-01
• F0608-0008
• AKOS024586439
• 851094-47-8
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-[1,1'-biphenyl]-4-carboxamide

• Inchi： 1S/C23H17N3O4/c27-21(17-8-6-16(7-9-17)15-4-2-1-3-5-15)24-23-26-25-22(30-23)18-10-11-19-20(14-18)29-13-12-28-19/h1-11,14H,12-13H2,(H,24,26,27)
• InChI Key： QZNDKQDMIJLFMO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(C(NC2=NN=C(C3=CC=C4OCCOC4=C3)O2)=O)C=C1

Computed Properties

• Exact Mass: 399.12190603g/mol
• Monoisotopic Mass: 399.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• pka: 10.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide (CAS No. 851094-47-8): A Comprehensive Overview

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide (CAS No. 851094-47-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodioxin derivatives and is characterized by its unique structural features, including a biphenyl moiety and an oxadiazole ring. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide is composed of a biphenyl core linked to a 2,3-dihydrobenzodioxin moiety through an oxadiazole ring. The biphenyl scaffold is known for its ability to interact with various biological targets, while the 2,3-dihydrobenzodioxin moiety provides additional functional groups that can enhance the compound's pharmacological properties. The oxadiazole ring further contributes to the compound's stability and bioavailability.

Recent studies have explored the biological activities of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide is its potential as an anticancer agent. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis. These results highlight the compound's potential for use in cancer therapy.

In addition to its anti-inflammatory and anticancer properties, N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-y l - 1 , 1 '-biphen yl - 4 - carboxamide has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating oxidative stress pathways. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N - 5 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 1 , 1 ' - biphen yl - 4 - carboxamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for its potential use as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N - 5 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 1 , 1 ' - biphen yl - 4 - carboxamide in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has shown promising therapeutic effects in patients with inflammatory diseases and certain types of cancer. Further clinical trials are needed to confirm these findings and to explore its potential in other therapeutic areas.

In conclusion, N - 5 -(2 , 3-dihydro – 1 , 4 – benzodioxin –6 – yl ) – 1 ,3 ,4 – oxadiazol –2 – yl – l , l '– biphen yl – l – carboxamide (CAS No. 851094–47–8) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a promising candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options in various medical conditions.